Cas no 865197-80-4 (methyl 2-(2Z)-2-(1,3-benzothiazole-6-carbonyl)imino-2,3-dihydro-1,3-benzothiazol-3-ylacetate)

• Product Name: methyl 2-(2Z)-2-(1,3-benzothiazole-6-carbonyl)imino-2,3-dihydro-1,3-benzothiazol-3-ylacetate
• CAS No: 865197-80-4
• MF: C₁₈H₁₃N₃O₃S₂
• MW: 383.44412112236
• CID: 6603049
• PubChem ID: 3653915
• Update Time: 2025-06-20

methyl 2-(2Z)-2-(1,3-benzothiazole-6-carbonyl)imino-2,3-dihydro-1,3-benzothiazol-3-ylacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(2Z)-2-(1,3-benzothiazole-6-carbonyl)imino-2,3-dihydro-1,3-benzothiazol-3-ylacetate
• 3(2H)-Benzothiazoleacetic acid, 2-[(6-benzothiazolylcarbonyl)imino]-, methyl ester
• methyl 2-[(2Z)-2-[(1,3-benzothiazole-6-carbonyl)imino]-2,3-dihydro-1,3-benzothiazol-3-yl]acetate
• AKOS024607017
• (Z)-methyl 2-(2-((benzo[d]thiazole-6-carbonyl)imino)benzo[d]thiazol-3(2H)-yl)acetate
• F1366-0525
• methyl 2-[2-(1,3-benzothiazole-6-carbonylimino)-1,3-benzothiazol-3-yl]acetate
• 865197-80-4

• Inchi： 1S/C18H13N3O3S2/c1-24-16(22)9-21-13-4-2-3-5-14(13)26-18(21)20-17(23)11-6-7-12-15(8-11)25-10-19-12/h2-8,10H,9H2,1H3
• InChI Key： JVZTXDQUXBJNKP-UHFFFAOYSA-N
• SMILES： S1C2=CC=CC=C2N(CC(OC)=O)C1=NC(C1C=C2SC=NC2=CC=1)=O

Computed Properties

• Exact Mass: 383.03983363g/mol
• Monoisotopic Mass: 383.03983363g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 600
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 125Ų

Experimental Properties

• Density: 1.48±0.1 g/cm3(Predicted)
• Boiling Point: 580.9±56.0 °C(Predicted)
• pka: -1.00±0.10(Predicted)

Additional information on methyl 2-(2Z)-2-(1,3-benzothiazole-6-carbonyl)imino-2,3-dihydro-1,3-benzothiazol-3-ylacetate

Introduction to Methyl 2-(2Z)-2-(1,3-benzothiazole-6-carbonyl)imino-2,3-dihydro-1,3-benzothiazol-3-ylacetate (CAS No. 865197-80-4)

Methyl 2-(2Z)-2-(1,3-benzothiazole-6-carbonyl)imino-2,3-dihydro-1,3-benzothiazol-3-ylacetate

is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 865197-80-4, belongs to a class of molecules that exhibit promising biological activities. The intricate structure of this compound, featuring a combination of heterocyclic rings and functional groups, makes it a subject of intense study for its potential therapeutic applications.

The molecular framework of Methyl 2-(2Z)-2-(1,3-benzothiazole-6-carbonyl)imino-2,3-dihydro-1,3-benzothiazol-3-ylacetate incorporates key pharmacophoric elements that are known to interact with biological targets. The presence of the benzothiazole moiety is particularly noteworthy, as benzothiazole derivatives have been widely investigated for their antimicrobial, anti-inflammatory, and anticancer properties. The carbonyl and imino groups further enhance the compound's potential to engage with biological systems, offering multiple sites for interaction with enzymes and receptors.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds for therapeutic purposes. The unique structural features of Methyl 2-(2Z)-2-(1,3-benzothiazole-6-carbonyl)imino-2,3-dihydro-1,3-benzothiazol-3-ylacetate position it as a candidate for further exploration in drug discovery. Studies have begun to uncover its potential in modulating various biological pathways, which could lead to the development of new treatments for a range of diseases.

The synthesis of this compound involves complex organic reactions that require precise control over reaction conditions and reagent selection. The incorporation of the 1,3-benzothiazole core into the molecule necessitates careful consideration of synthetic strategies to ensure high yield and purity. Advances in synthetic methodologies have enabled researchers to access such complex structures more efficiently, paving the way for rapid discovery and development.

One of the most exciting aspects of Methyl 2-(2Z)-2-(1,3-benzothiazole-6-carbonyl)imino-2,3-dihydro-1,3-benzothiazol-3-ylacetate is its potential as a scaffold for drug design. By modifying specific functional groups or introducing additional substituents, researchers can tailor the compound's properties to target specific diseases or biological processes. This flexibility makes it an invaluable tool in the quest for new pharmaceuticals.

The pharmacological profile of this compound is still under investigation, but preliminary studies suggest that it may exhibit significant therapeutic effects. Its ability to interact with multiple biological targets makes it a promising candidate for multitarget drug discovery efforts. Such compounds are gaining popularity due to their potential to address complex diseases that require modulation of multiple pathways.

In conclusion, Methyl 2-(2Z)-2-(1,3-benzothiazole-6-carbonyl)imino-2,3-dihydro-1,3-benzothiazol-3-ylacetate (CAS No. 865197-80-4) represents a significant advancement in the field of medicinal chemistry. Its unique structure and promising biological activities make it a valuable asset in the search for new treatments. As research continues to uncover its full potential, this compound is poised to play a crucial role in the development of next-generation pharmaceuticals.